Cas no 53207-48-0 ( )

• Product name: &nbsp
• CAS No: 53207-48-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 938101
• PubChem ID: 99217

  Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-3-ethyl-1,2,3,4-tetrahydroquinoline-2,4-dione
• 3-ethyl-1,3-dimethylquinoline-2,4-dione
• 1,2,3,4-TETRAHYDRO-1,3-DIMETHYL-3-ETHYL-2,4-QUINOLINEDIONE
• 1,3,-dimethyl-3-ethylquinoline-2,4-dione
• 1,3-Dimethyl-3-ethyl-1,2,3,4-tetrahydro-2,4-quinolinedione
• 2,4-Quinolinedione, 1,2,3,4-tetrahydro-1,3-dimethyl-3-ethyl-
• 3-ethyl-1,3-dimethyl-1H-quinoline-2,4-dione
• 3-ethyl-1,3-dimethylquinoline-2,4(1h,3h)-dione
• AC1L40QQ
• AC1Q6JD6
• BRN 1465021
• NSC201323
• NSC-201323
• NSC 201323
• 2,4(1H,3H)-Quinolinedione, 3-ethyl-1,3-dimethyl-
• 5-21-11-00229 (Beilstein Handbook Reference)
• DB-301058
• 53207-48-0
• 2,3H)-Quinolinedione, 3-ethyl-1,3-dimethyl-
•  

• Inchi： InChI=1S/C13H15NO2/c1-4-13(2)11(15)9-7-5-6-8-10(9)14(3)12(13)16/h5-8H,4H2,1-3H3
• InChI Key： BBQNGGYRGPXQNA-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)C2=CC=CC=C2N(C1=O)C)C

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 37.38
• LogP: 2.32700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones